Cas no 62625-30-3 (Bromocresol Purple Sodium Salt)

Bromocresol Purple Sodium Salt is a water-soluble dye commonly used as a pH indicator in analytical chemistry and biological research. It exhibits a distinct color transition from yellow (pH 5.2) to purple (pH 6.8), making it particularly useful for pH monitoring in weakly acidic to neutral solutions. The sodium salt form enhances solubility in aqueous systems compared to the free acid variant. This compound is valued for its stability, reproducibility, and sharp endpoint detection in titrations. It is frequently employed in microbiological media, electrophoresis buffers, and as a visual indicator in diagnostic assays. Its consistent performance and compatibility with aqueous environments make it a reliable choice for precise pH measurements.
Bromocresol Purple Sodium Salt structure
62625-30-3 structure
Product Name:Bromocresol Purple Sodium Salt
CAS No:62625-30-3
MF:C21H15Br2NaO5S
MW:562.203574419022
MDL:MFCD00148896
CID:57904
PubChem ID:24888522
Update Time:2025-05-24

Bromocresol Purple Sodium Salt Chemical and Physical Properties

Names and Identifiers

    • Bromocresol purple sodium salt
    • BCP
    • -(3-bromo-5-methyl-4-hydroxyphenyl)toluenesulphonate
    • -(3-bromo-5-methyl-4-oxo-2,5-cyclohexadienylidene)-&#x3B1
    • 5-BroMosalicylic acid
    • BROMCRESOL PURPLE
    • BROMCRESOL PURPLE SODIUM
    • BROMCRESOL PURPLE SOLUTION 0. AQUEOUS
    • BROMCRESOL PURPLE,SODIUM SALT
    • BroMocresol Purple, sodiuM salt, pure, water soluble, indicator
    • BROMOCRESOL PURPLE,WATER SOLUBLE
    • BROMOCRESOL PURPLE,WATER SOLUBLE,REAG.
    • sodium &#x3B1
    • 5′,5″-Dibromo-o-cresolsulfonphthalein sodium salt
    • 5′,5′′-Dibromo-o-cresolsulfonephthalein sodium salt
    • Sodium Bromocresol Purple
    • 5',5"-Dibromo-o-cresolsulfonephthalein sodium salt
    • 5',5''-Dibromo-o-cresolsulfonephthalein sodium salt
    • BCP,Na
    • AKOS024282612
    • Bromocresol Purple sodium salt, 0.04% w/v aq. soln.
    • AMY22378
    • sodium;2-[(E)-(3-bromo-4-hydroxy-5-methylphenyl)-(3-bromo-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzenesulfonate
    • 5',5''-Dibromo-o-cresolsulfonphthalein sodium salt
    • AKOS015964137
    • AKOS030255671
    • Sodium 2-((3-bromo-4-hydroxy-5-methylphenyl)(3-bromo-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl)benzenesulphonate
    • 94333-63-8
    • 62625-30-3
    • bromocresol-purple sodium-salt
    • EINECS 305-043-1
    • AC-18342
    • Bromocresol Purple Sodium Salt
    • MDL: MFCD00148896
    • Inchi: 1S/C21H16Br2O5S.Na/c1-11-7-13(9-16(22)20(11)24)19(14-8-12(2)21(25)17(23)10-14)15-5-3-4-6-18(15)29(26,27)28;/h3-10,24H,1-2H3,(H,26,27,28);/q;+1/p-1/b19-14+;
    • InChI Key: KVSJYIXUWNOWBD-UGAWPWHASA-M
    • SMILES: BrC1C(=C(C)C=C(C=1)/C(=C1\C=C(C(C(C)=C\1)=O)Br)/C1C=CC=CC=1S(=O)(=O)[O-])O.[Na+]

Computed Properties

  • Exact Mass: 559.89000
  • Monoisotopic Mass: 559.89
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 2
  • Complexity: 719
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 86.7

Experimental Properties

  • Color/Form: Orange crystals.
  • Density: 0.991 g/mL at 25 °C
  • Melting Point: 255 °C (dec.) (lit.)
  • Boiling Point: 590.2°Cat760mmHg
  • Flash Point: 590.2°Cat760mmHg
  • Solubility: H2O: soluble
  • Water Partition Coefficient: dissolution
  • PSA: 102.88000
  • LogP: 6.05770
  • Solubility: Soluble in water.
  • pka: 6.3, 6.12(at 25℃)
  • λmax: 585nm, 379nm
  • PH: Yellow (5.2) to purple (6.8)
  • Color/Form: 0.04 wt. % in H2O

Bromocresol Purple Sodium Salt Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36/37-S24/25
  • Hazardous Material Identification: Xi
  • Safety Term:S24/25
  • Risk Phrases:R36/37/38
  • TSCA:Yes
  • Storage Condition:4° CStore…,-4℃Store…Better

Bromocresol Purple Sodium Salt Pricemore >>

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Additional information on Bromocresol Purple Sodium Salt

Bromocresol Purple Sodium Salt: A Comprehensive Overview

Bromocresol Purple Sodium Salt, also known by its CAS number 62625-30-3, is a widely recognized chemical compound with significant applications in various scientific and industrial fields. This compound, a sodium salt derivative of bromocresol purple, is primarily used as an indicator in analytical chemistry due to its unique pH-dependent color changes. The compound exhibits a distinct color transition from yellow to purple within a specific pH range, making it invaluable in titration processes and other analytical techniques.

The molecular structure of Bromocresol Purple Sodium Salt consists of a complex aromatic system with bromine substituents, which contribute to its distinctive optical properties. Recent studies have highlighted the potential of this compound in advanced sensing technologies, particularly in the development of optical sensors for environmental monitoring. Researchers have explored the use of Bromocresol Purple Sodium Salt in detecting heavy metal ions and other contaminants in water, leveraging its sensitivity to pH changes and interactions with metal ions.

In addition to its traditional role as an indicator, Bromocresol Purple Sodium Salt has found new applications in biotechnology and pharmaceutical research. For instance, it has been employed as a probe in live-cell imaging to study intracellular pH dynamics. This application has been made possible by advancements in fluorescence microscopy and the development of more sensitive detection methods. The ability of Bromocresol Purple Sodium Salt to fluoresce under specific conditions has opened up new avenues for its use in real-time monitoring of cellular processes.

Recent research has also focused on improving the stability and sensitivity of Bromocresol Purple Sodium Salt for industrial applications. Scientists have developed modified versions of the compound that exhibit enhanced resistance to photodegradation and improved response times. These modifications have expanded the utility of Bromocresol Purple Sodium Salt in high-throughput screening systems and automated analytical instruments.

The synthesis of Bromocresol Purple Sodium Salt involves a multi-step process that includes bromination, condensation, and neutralization reactions. The exact synthesis pathway can influence the purity and performance of the final product, which is critical for its applications in precise analytical measurements. Modern synthetic methods often incorporate green chemistry principles to minimize waste and reduce environmental impact.

In terms of safety considerations, while Bromocresol Purple Sodium Salt is not classified as a hazardous material under normal handling conditions, proper precautions should be taken during storage and use. It is important to handle the compound in well-ventilated areas and avoid prolonged exposure to light or high temperatures, which can degrade its performance over time.

The global demand for Bromocresol Purple Sodium Salt has seen steady growth due to its versatility across multiple industries. Key markets include pharmaceuticals, environmental testing, food analysis, and chemical manufacturing. The increasing emphasis on quality control and regulatory compliance in these sectors has further driven the adoption of this compound as a reliable analytical tool.

In conclusion, Bromocresol Purple Sodium Salt (CAS 62625-30-3) remains a cornerstone compound in analytical chemistry with expanding applications driven by ongoing research and technological advancements. Its unique properties make it an indispensable tool for scientists and engineers across various disciplines, ensuring its continued relevance in both traditional and emerging fields.

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